Cas no 14256-69-0 (N-(2-Aminoethyl)-N-methylcyclohexanamine)

• Product Name: N-(2-Aminoethyl)-N-methylcyclohexanamine
• CAS No: 14256-69-0
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD06446846
• CID: 820170
• PubChem ID: 7138281
• Update Time: 2025-11-02

N-(2-Aminoethyl)-N-methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-N-methylcyclohexanamine
• N1-cyclohexyl-N1-methyl-1,2-Ethanediamine
• N1-CYCLOHEXYL-N1-METHYL-ETHANE-1,2-DIAMINE
• AG-C-35438
• AGN-PC-00LGRF
• Butanamide, 4-chloro-N-cyclohexyl-N-methyl-
• CTK1J0945
• N-(4-chlorobutyryl)-N-methylcyclohexylamine
• N-cyclohexyl,N-methylethylened
• N-cyclohexyl-N-methyl-4-chlorobutaneamide
• N-Cyclohexyl-N-methyl-aethylendiamin
• N-cyclohexyl-N-methylethylenediamine
• N-cyclohexyl-N-methyl-ethylenediamine
• N-Methyl-N-< 2-amino-aethyl> -cyclohexylamin
• N-methyl-N-cyclohexyl-4-chlorobutyramide
• SureCN9368480
• N'-cyclohexyl-N'-methylethane-1,2-diamine
• N*1*-Cyclohexyl-N*1*-methyl-ethane-1,2-diamine
• STK500901
• N-cyclohexyl-N-methylethane-1,2-diamine
• AB01002140-01
• FNZNHTIBNDAHFH-UHFFFAOYSA-N
• SCHEMBL3186493
• DB-027126
• NS-01219
• G30671
• DB-014194
• 245487-33-6
• N-(2-aminoethyl)-N-cyclohexyl-N-methylamine
• CS-0216301
• ALBB-005367
• 14256-69-0
• MFCD06446846
• N1-cyclohexyl-N1-methylethane-1,2-diamine
• AKOS000150946
• EN300-39273
• BBL011822

• MDL： MFCD06446846
• Inchi： 1S/C9H20N2/c1-11(8-7-10)9-5-3-2-4-6-9/h9H,2-8,10H2,1H3
• InChI Key： FNZNHTIBNDAHFH-UHFFFAOYSA-N
• SMILES： N(C)(CCN)C1CCCCC1

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

N-(2-Aminoethyl)-N-methylcyclohexanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(2-Aminoethyl)-N-methylcyclohexanamine

Recent Advances in the Study of N-(2-Aminoethyl)-N-methylcyclohexanamine (CAS: 14256-69-0)

N-(2-Aminoethyl)-N-methylcyclohexanamine (CAS: 14256-69-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the compound's role in modulating neurotransmitter systems. Preliminary studies suggest that N-(2-Aminoethyl)-N-methylcyclohexanamine may interact with specific receptors in the central nervous system, potentially influencing mood and cognitive functions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural characteristics and stability under various physiological conditions.

In addition to its neurological applications, recent research has highlighted the compound's potential as a building block for the synthesis of novel antimicrobial agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(2-Aminoethyl)-N-methylcyclohexanamine exhibited significant activity against a range of Gram-positive and Gram-negative bacteria. The study utilized molecular docking simulations to predict the binding affinities of these derivatives to bacterial targets, providing valuable insights for future drug design.

Another noteworthy development is the exploration of this compound's role in cancer therapy. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of N-(2-Aminoethyl)-N-methylcyclohexanamine displayed selective cytotoxicity against cancer cell lines, with minimal effects on normal cells. The researchers attributed this selectivity to the compound's ability to interfere with specific signaling pathways involved in tumor proliferation.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of N-(2-Aminoethyl)-N-methylcyclohexanamine and its derivatives. Future research directions may include the development of more efficient synthetic routes, as well as in vivo studies to evaluate its therapeutic potential and toxicity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into clinically relevant applications.

In conclusion, N-(2-Aminoethyl)-N-methylcyclohexanamine (CAS: 14256-69-0) represents a versatile scaffold with diverse pharmacological potential. Ongoing research continues to uncover new applications and mechanisms of action, positioning this compound as a valuable tool in the advancement of chemical biology and drug discovery.